9-[(4-Nitrophenyl)methylidene]naphtho[2,3-b]thiophen-4(9H)-one

• CAS No.: 671248-09-2
• Molecular Formula: C19H11NO3S
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 9-[(4-nitrophenyl)methylidene]benzo[f][1]benzothiol-4-one
• InChI: InChI=1S/C19H11NO3S/c21-18-15-4-2-1-3-14(15)17(19-16(18)9-10-24-19)11-12-5-7-13(8-6-12)20(22)23/h1-11H
• InChI Key: CZALAKONFXDRCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC3=CC=C(C=C3)[N+](=O)[O-])C4=C(C2=O)C=CS4

Description

9-[(4-Nitrophenyl)methylidene]naphtho[2,3-b]thiophen-4(9H)-one is a chemical compound known for its unique structure and potential applications in various fields of scientific research. This compound features a naphtho[2,3-b]thiophene core with a 4-nitrophenylmethylidene substituent, making it an interesting subject for studies in organic chemistry and material science.

Preparation Methods

The synthesis of 9-[(4-Nitrophenyl)methylidene]naphtho[2,3-b]thiophen-4(9H)-one typically involves the condensation of naphtho[2,3-b]thiophen-4(9H)-one with 4-nitrobenzaldehyde. This reaction is usually carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, under reflux conditions. The reaction mixture is then purified using column chromatography to obtain the desired product .

Chemical Reactions Analysis

9-[(4-Nitrophenyl)methylidene]naphtho[2,3-b]thiophen-4(9H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding naphtho[2,3-b]thiophene-4,9-dione derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the reduction of the nitro group to an amino group.

Substitution: The compound can undergo nucleophilic substitution reactions, where the nitro group can be replaced by other substituents like halogens or alkyl groups using appropriate reagents and conditions.

Scientific Research Applications

9-[(4-Nitrophenyl)methylidene]naphtho[2,3-b]thiophen-4(9H)-one has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and materials.

Biology: The compound has shown potential as an antimicrobial agent, inhibiting the growth of various bacterial strains.

Medicine: Research has indicated its potential use in anticancer therapies due to its ability to inhibit tubulin polymerization, which is crucial for cell division.

Industry: The compound is explored for its use in the development of organic photovoltaic materials, enhancing the efficiency of solar cells.

Mechanism of Action

The mechanism of action of 9-[(4-Nitrophenyl)methylidene]naphtho[2,3-b]thiophen-4(9H)-one involves its interaction with molecular targets such as tubulin. By binding to tubulin, the compound inhibits its polymerization, leading to the disruption of microtubule dynamics, which is essential for cell division. This mechanism is particularly relevant in its potential anticancer applications, where it can induce cell cycle arrest and apoptosis in cancer cells .

Comparison with Similar Compounds

Similar compounds to 9-[(4-Nitrophenyl)methylidene]naphtho[2,3-b]thiophen-4(9H)-one include:

9-Benzylidene-naphtho[2,3-b]thiophen-4-ones: These compounds also feature a naphtho[2,3-b]thiophene core with various substituents at the 9-position.

Naphtho[2,3-b]thiophene-4,9-dione derivatives: These derivatives are obtained through oxidation reactions and have applications in material science, particularly in the development of organic electronic materials.